Cas no 64325-78-6 (N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine)
N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine is a protected deoxyadenosine derivative widely used in oligonucleotide synthesis. The N6-benzoyl group safeguards the exocyclic amine, while the 5'-O-dimethoxytrityl (DMT) moiety provides selective protection for the 5'-hydroxyl, enabling controlled chain elongation in solid-phase synthesis. This compound exhibits high purity and stability, ensuring reliable coupling efficiency in automated DNA synthesizers. Its compatibility with standard phosphoramidite chemistry makes it a preferred choice for constructing DNA sequences with precise modifications. The DMT group also facilitates real-time monitoring of coupling steps via UV-detected detritylation. Proper handling under anhydrous conditions is recommended to maintain reactivity and shelf life.
64325-78-6 structure
Product Name:N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
CAS No:64325-78-6
MF:C38H35N5O6
MW:657.71440911293
MDL:MFCD00010058
CID:58175
PubChem ID:24855645
Update Time:2025-06-06
N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine Chemical and Physical Properties
Names and Identifiers
-
- N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
- N(6)-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-5'-O-(Dimethoxytrityl)-N-benzoyldeoxyadenosine
- 5'-O-Dimethoxytrityl-N-benzoyl-desoxyadenosine
- N-[9-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]purin-6-yl]benzamide
- Bz-DMT-dA
- N6-Benzoyl-5′-O-(4,4′-diMethoxytrityl)-2′-deoxyadenosine
- DMT-dA-Bz
- N(6)-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
- Adenosine, N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-
- DMBTA
- Adenosine, N-benzoyl-5'-O-(bis(4-methoxyphenyl)phenylmethyl)-2'-deoxy-
- KSC621A9D
- n6-benzoyl-5-o-(4,4-dimethoxytrityl)-2-deoxyadenosine
- LPICNYATEWGYHI-WIHCDAFUSA-N
- N-Benzoyl-5'-O
-
- MDL： MFCD00010058
- Inchi： 1S/C38H35N5O6/c1-46-29-17-13-27(14-18-29)38(26-11-7-4-8-12-26,28-15-19-30(47-2)20-16-28)48-22-32-31(44)21-33(49-32)43-24-41-34-35(39-23-40-36(34)43)42-37(45)25-9-5-3-6-10-25/h3-20,23-24,31-33,44H,21-22H2,1-2H3,(H,39,40,42,45)/t31-,32+,33+/m0/s1
- InChI Key： LPICNYATEWGYHI-WIHCDAFUSA-N
- SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2
Computed Properties
- Exact Mass: 657.25900
- Monoisotopic Mass: 657.259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 49
- Rotatable Bond Count: 11
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 4.8
- Topological Polar Surface Area: 130
Experimental Properties
- Color/Form: Powder
- Density: 1.2199 (rough estimate)
- Melting Point: 94°C(lit.)
- Boiling Point: 681.42°C (rough estimate)
- Refractive Index: -10 ° (C=1, MeOH)
- PSA: 129.85000
- LogP: 5.82590
- Solubility: Not determined
N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine Security Information
- Hazard Statement： H302-H315-H319-H335
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S22-S24/25
- FLUKA BRAND F CODES：1-3-10
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Storage Condition：20°C
- Safety Term：S22;S24/25
N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine Pricemore >>
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N803379-5g |
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64325-78-6 | 98% | 5g |
￥1,305.00 | 2022-09-01 | |
| abcr | AB251560-1 g |
N6-Benzoyl-5'-o-(4,4'-dimethoxytrityl)-2'-deoxyadenosine, 99%; . |
64325-78-6 | 99% | 1g |
€106.90 | 2023-06-22 | |
| abcr | AB251560-5 g |
N6-Benzoyl-5'-o-(4,4'-dimethoxytrityl)-2'-deoxyadenosine, 99%; . |
64325-78-6 | 99% | 5g |
€254.90 | 2023-06-22 |
N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:64325-78-6)N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
Order Number:LE7557
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:64325-78-6)N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
Order Number:sfd18650
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:64325-78-6)N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:64325-78-6)N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry